molecular formula C24H46O2 B158112 Methyl 12-(2-octylcyclopropyl)dodecanoate CAS No. 10152-65-5

Methyl 12-(2-octylcyclopropyl)dodecanoate

Cat. No. B158112
CAS RN: 10152-65-5
M. Wt: 366.6 g/mol
InChI Key: URVGGUJSLHSPFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 12-(2-octylcyclopropyl)dodecanoate is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science. This compound is a derivative of dodecanoic acid, which is a saturated fatty acid commonly found in coconut oil and milk. Methyl 12-(2-octylcyclopropyl)dodecanoate has a unique structure that makes it a promising candidate for further research.

Mechanism of Action

The mechanism of action of Methyl 12-(2-octylcyclopropyl)dodecanoate is not fully understood. However, it is believed that the cyclopropane ring in the molecule plays a key role in its biological activity. The cyclopropane ring is thought to interact with various cellular components, leading to changes in gene expression and cell function.
Biochemical and Physiological Effects:
Methyl 12-(2-octylcyclopropyl)dodecanoate has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound has anti-inflammatory and anti-tumor properties. It has also been shown to inhibit the growth of various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of Methyl 12-(2-octylcyclopropyl)dodecanoate is its unique structure, which makes it a promising candidate for further research in various fields such as medicine, agriculture, and materials science. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on Methyl 12-(2-octylcyclopropyl)dodecanoate. One potential area of research is the development of novel drug delivery systems using this compound. Another area of research is the synthesis of novel materials such as polymers and nanoparticles using Methyl 12-(2-octylcyclopropyl)dodecanoate as a building block. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

Methyl 12-(2-octylcyclopropyl)dodecanoate can be synthesized through a multi-step process involving the reaction of dodecanoic acid with various reagents. One of the most commonly used methods involves the use of cyclopropanation reaction, which involves the addition of a cyclopropane ring to the fatty acid molecule. This reaction can be carried out using various reagents such as diazo compounds, carbenes, and ylides. The final step involves the methylation of the cyclopropane ring to obtain the desired product.

Scientific Research Applications

Methyl 12-(2-octylcyclopropyl)dodecanoate has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has been shown to have anti-inflammatory and anti-tumor properties. It has also been studied for its potential use as a drug delivery system due to its unique structure and ability to penetrate cell membranes.
In agriculture, Methyl 12-(2-octylcyclopropyl)dodecanoate has been studied as a potential pesticide due to its ability to disrupt insect growth and development. It has also been shown to have antimicrobial properties, making it a potential candidate for use as a food preservative.
In materials science, Methyl 12-(2-octylcyclopropyl)dodecanoate has been studied for its potential use in the synthesis of novel materials such as polymers and nanoparticles.

properties

CAS RN

10152-65-5

Product Name

Methyl 12-(2-octylcyclopropyl)dodecanoate

Molecular Formula

C24H46O2

Molecular Weight

366.6 g/mol

IUPAC Name

methyl 12-(2-octylcyclopropyl)dodecanoate

InChI

InChI=1S/C24H46O2/c1-3-4-5-6-12-15-18-22-21-23(22)19-16-13-10-8-7-9-11-14-17-20-24(25)26-2/h22-23H,3-21H2,1-2H3

InChI Key

URVGGUJSLHSPFY-UHFFFAOYSA-N

SMILES

CCCCCCCCC1CC1CCCCCCCCCCCC(=O)OC

Canonical SMILES

CCCCCCCCC1CC1CCCCCCCCCCCC(=O)OC

synonyms

2-Octylcyclopropanedodecanoic acid methyl ester

Origin of Product

United States

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